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Compound of Interest

1-Chloro-4-(1,2-
Compound Name:
dibromoethyl)benzene

Cat. No.: B1600240

An In-depth Technical Guide to 1-Chloro-4-(1,2-dibromoethyl)benzene

Introduction

1-Chloro-4-(1,2-dibromoethyl)benzene is a halogenated aromatic compound with the
chemical formula CsH7Br2Cl.[1] This guide provides a comprehensive overview of its physical
and chemical properties, synthesis, reactivity, and safety protocols, tailored for researchers and
professionals in drug development and chemical synthesis. Its structure, featuring a
dichlorinated ethyl group attached to a chlorobenzene ring, presents multiple reactive sites,
making it a potentially valuable intermediate in organic synthesis.

Molecular Structure and Identifiers

The fundamental identity of 1-Chloro-4-(1,2-dibromoethyl)benzene is established by its
unique structural and molecular identifiers.

Chemical Formula: CsH7Br2CI[1]

Molecular Weight: 298.40 g/mol [1]

CAS Number: 23135-16-2[1]

InChl: 1S/C8H7Br2Cl/c9-5-8(10)6-1-3-7(11)4-2-6/h1-4,8H,5H2
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e InChiKey: LBLPNCDPGCZTRP-UHFFFAOYSA-N

e SMILES: Clclccc(ccl)C(Br)CBr

Physicochemical Properties

The physical characteristics of a compound are critical for its handling, application, and
purification. Below is a summary of the known properties of 1-Chloro-4-(1,2-
dibromoethyl)benzene.

Property Value Source
Appearance Solid

Melting Point 45-49 °C

Flash Point > 110 °C (>230 °F) [1]
Molecular Weight 298.40 g/mol [11[2]

Synthesis and Reactivity

While specific synthesis documentation for 1-Chloro-4-(1,2-dibromoethyl)benzene is not
detailed in the provided results, a plausible and common synthetic route would be the
electrophilic addition of bromine (Brz) to 4-chlorostyrene. This type of reaction is a fundamental
transformation in organic chemistry.

Proposed Synthesis Workflow
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Caption: Proposed synthesis of 1-Chloro-4-(1,2-dibromoethyl)benzene.

Reactivity Insights

The reactivity of 1-Chloro-4-(1,2-dibromoethyl)benzene is dictated by the different halogen
substituents on the molecule. The two bromine atoms on the ethyl chain have differing
reactivity compared to the chlorine atom on the aromatic ring. Based on the reactivity of similar
compounds, the benzylic bromine is highly susceptible to nucleophilic substitution, while the
aromatic chlorine is more suited for metal-catalyzed cross-coupling reactions.[3] This dual
reactivity allows for selective and stepwise modifications to the molecule.
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Caption: Reactivity map of 1-Chloro-4-(1,2-dibromoethyl)benzene.

Spectroscopic Characterization

While specific spectra for 1-Chloro-4-(1,2-dibromoethyl)benzene were not found, analysis of
its structure and data from analogous compounds like (1,2-dibromoethyl)benzene allows for the
prediction of its key spectroscopic features.[4][5]

e 1H NMR: The proton NMR spectrum is expected to show signals in the aromatic region
(around 7.0-7.5 ppm) corresponding to the protons on the chlorophenyl ring. The protons on
the dibromoethyl chain would appear as a complex multiplet in the aliphatic region (likely
between 3.5-5.5 ppm).

e 13C NMR: The carbon NMR would display distinct signals for the aromatic carbons, with the
carbon attached to the chlorine showing a characteristic chemical shift. The two carbons of
the dibromoethyl group would also have unique signals.

o Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of 298.40 u. The isotopic pattern of this peak would be characteristic of
a compound containing two bromine atoms and one chlorine atom.

Safety and Handling
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Proper handling of 1-Chloro-4-(1,2-dibromoethyl)benzene is crucial due to its potential
hazards.

Hazard Identification

» Signal Word: Warning[1]

e Hazard Statements:

o

H315: Causes skin irritation.[1]

[¢]

H319: Causes serious eye irritation.[1]

[¢]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.

[e]

Precautionary Measures and PPE

A comprehensive set of precautionary statements ensures user safety during handling and
storage.[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.[1]

e P280: Wear protective gloves/ eye protection/ face protection.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Storage and Disposal
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» Storage: Store in a well-ventilated place. Keep container tightly closed.[6] The compound is
classified under storage class code 11 for combustible solids.[1]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Conclusion

1-Chloro-4-(1,2-dibromoethyl)benzene is a multifaceted chemical compound with significant
potential in synthetic organic chemistry. Its distinct reactive sites, stemming from the differently
positioned halogen atoms, offer a platform for the strategic development of more complex
molecules. A thorough understanding of its physicochemical properties and adherence to strict
safety protocols are paramount for its effective and safe utilization in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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